Cas no 1268133-55-6 (2-(4-fluoro-3-methylphenyl)ethyl(methyl)amine)

• Product Name: 2-(4-fluoro-3-methylphenyl)ethyl(methyl)amine
• CAS No: 1268133-55-6
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 6239436
• PubChem ID: 62800789
• Update Time: 2025-05-23

2-(4-fluoro-3-methylphenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-methylphenyl)ethyl(methyl)amine
• 1268133-55-6
• EN300-1856136
• SCHEMBL20937969
• [2-(4-fluoro-3-methylphenyl)ethyl](methyl)amine
• AKOS012095630

• Inchi： 1S/C10H14FN/c1-8-7-9(5-6-12-2)3-4-10(8)11/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： NBCQBCYWXXGQSE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CCNC

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(4-fluoro-3-methylphenyl)ethyl(methyl)amine

Comprehensive Overview of 2-(4-Fluoro-3-methylphenyl)ethyl(methyl)amine (CAS No. 1268133-55-6)

2-(4-Fluoro-3-methylphenyl)ethyl(methyl)amine (CAS No. 1268133-55-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluoro and methyl substitutions, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, featuring a phenyl ring with 4-fluoro-3-methyl modifications, makes it a valuable intermediate in synthetic chemistry.

The growing interest in 2-(4-Fluoro-3-methylphenyl)ethyl(methyl)amine is driven by its potential applications in central nervous system (CNS) research. Researchers are exploring its interactions with neurotransmitter systems, particularly in studies related to neurodegenerative diseases and mood disorders. The compound's fluorinated aromatic moiety enhances its bioavailability, a feature highly sought after in modern drug design.

In the context of green chemistry, CAS No. 1268133-55-6 has been evaluated for its synthetic efficiency and environmental impact. Recent advancements in catalytic fluorination techniques have improved the yield and purity of this compound, aligning with the pharmaceutical industry's push toward sustainable synthesis. These innovations address common search queries like "eco-friendly fluorination methods" and "high-yield amine synthesis."

The compound's structure-activity relationship (SAR) has been a focal point in medicinal chemistry. Its ethyl(methyl)amine side chain contributes to its lipophilicity, a critical factor in blood-brain barrier (BBB) penetration. This property is frequently discussed in forums and publications, with researchers asking, "How does fluorination affect drug metabolism?" or "What are the best practices for optimizing amine-based therapeutics?"

From an analytical perspective, 2-(4-Fluoro-3-methylphenyl)ethyl(methyl)amine is often characterized using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques ensure the compound's purity and stability, which are essential for preclinical studies. Laboratories frequently search for "HPLC protocols for fluorinated amines" or "NMR peaks for methylphenyl derivatives," highlighting the demand for detailed analytical data.

In summary, 2-(4-Fluoro-3-methylphenyl)ethyl(methyl)amine (CAS No. 1268133-55-6) represents a versatile and scientifically significant compound. Its applications span drug discovery, neuropharmacology, and sustainable chemistry, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound remains at the forefront of cutting-edge therapeutic development.